Cas no 1987274-19-0 (tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate)

• Product Name: tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate
• CAS No: 1987274-19-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6411676
• PubChem ID: 121604824
• Update Time: 2025-06-12

tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate
• AKOS026740221
• EN300-19456144
• tert-butyl 6-amino-2-azaspiro[3.3]heptane-6-carboxylate
• 1987274-19-0

• Inchi： 1S/C11H20N2O2/c1-9(2,3)15-8(14)11(12)4-10(5-11)6-13-7-10/h13H,4-7,12H2,1-3H3
• InChI Key： KGHKVIMPGMVCAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC2(CNC2)C1)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate

Introduction to Tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate (CAS No. 1987274-19-0)

Tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate, a compound with the chemical formula C₁₁H₁₈N₂O₂, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1987274-19-0, belongs to a class of spirocyclic azaspiranes, which are known for their unique structural features and potential biological activities. The presence of both amino and carboxylate functional groups in its structure suggests a high degree of reactivity and versatility, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their distinct conformational properties and potential applications in drug discovery. The spirocyclic core in tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been explored in various pharmacological contexts, including the development of kinase inhibitors and other targeted therapies.

The amino group at the 6-position of the spirocycle provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. Additionally, the carboxylate group can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. These features make tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of azaspiranes as scaffolds for drug development. For instance, derivatives of azaspiranes have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and metabolic diseases. The structural complexity of tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate suggests that it may exhibit similar properties, making it an attractive candidate for further exploration.

The tert-butyl group at the 1-position of the molecule contributes to its steric bulk, which can influence its binding interactions with biological targets. This feature is particularly important in drug design, as it can help to improve selectivity and reduce off-target effects. The combination of these structural elements makes tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate a versatile molecule with potential applications in multiple therapeutic areas.

In conclusion, tert-butyl 6-amino-2-azaspiro3.3heptane-6-carboxylate (CAS No. 1987274-19-0) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique spirocyclic core, combined with functional groups such as amino and carboxylate moieties, makes it an excellent candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the discovery of new therapeutic agents.